Cas no 2418680-31-4 (N-(1-benzyl-4-cyanopiperidin-4-yl)-4-(trifluoromethyl)thiophene-3-carboxamide hydrochloride)

• Product Name: N-(1-benzyl-4-cyanopiperidin-4-yl)-4-(trifluoromethyl)thiophene-3-carboxamide hydrochloride
• CAS No: 2418680-31-4
• MF: C₁₉H₁₉ClF₃N₃OS
• MW: 429.886872529984
• CID: 6093946
• PubChem ID: 165774348
• Update Time: 2025-05-21

N-(1-benzyl-4-cyanopiperidin-4-yl)-4-(trifluoromethyl)thiophene-3-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(1-benzyl-4-cyanopiperidin-4-yl)-4-(trifluoromethyl)thiophene-3-carboxamide hydrochloride
• EN300-26687502
• 2418680-31-4

• Inchi： 1S/C19H18F3N3OS.ClH/c20-19(21,22)16-12-27-11-15(16)17(26)24-18(13-23)6-8-25(9-7-18)10-14-4-2-1-3-5-14;/h1-5,11-12H,6-10H2,(H,24,26);1H
• InChI Key： YKKWTSGEKUKRNA-UHFFFAOYSA-N
• SMILES： Cl.S1C=C(C(F)(F)F)C(=C1)C(NC1(C#N)CCN(CC2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 429.0889456g/mol
• Monoisotopic Mass: 429.0889456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 575
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.4Ų

Additional information on N-(1-benzyl-4-cyanopiperidin-4-yl)-4-(trifluoromethyl)thiophene-3-carboxamide hydrochloride

N-(1-Benzyl-4-Cyanopiperidin-4-yl)-4-(Trifluoromethyl)Thiophene-3-Carboxamide Hydrochloride: A Comprehensive Overview

The compound N-(1-benzyl-4-cyanopiperidin-4-yl)-4-(trifluoromethyl)thiophene-3-carboxamide hydrochloride (CAS No. 2418680-31-4) is a highly specialized chemical entity with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development and advanced materials. The molecule combines a benzyl-substituted piperidine ring with a trifluoromethyl thiophene moiety, creating a structure that exhibits intriguing chemical and biological properties.

Recent studies have highlighted the importance of benzyl-substituted piperidine derivatives in medicinal chemistry. These structures are known for their ability to modulate various biological targets, including GPCRs and kinases, making them valuable leads in drug discovery. The cyanopiperidin group within this compound adds further complexity, potentially enhancing its pharmacokinetic properties such as bioavailability and metabolic stability. This makes the compound an attractive candidate for exploring novel therapeutic interventions.

The trifluoromethyl thiophene component of the molecule is another key feature that contributes to its uniqueness. Thiophene rings are known for their aromaticity and stability, while the trifluoromethyl group introduces electron-withdrawing effects, which can influence the molecule's electronic properties and reactivity. Recent research has shown that such substituents can significantly impact the compound's ability to interact with biological systems, potentially enhancing its efficacy as a drug candidate.

From a synthetic perspective, the construction of this compound involves a multi-step process that combines principles from organic synthesis and catalysis. The use of advanced techniques such as palladium-catalyzed cross-couplings and enantioselective synthesis has enabled researchers to efficiently construct the complex architecture of this molecule. These methods not only ensure high yields but also allow for precise control over stereochemistry, which is critical for optimizing biological activity.

Recent advancements in computational chemistry have provided deeper insights into the molecular interactions of N-(1-benzyl-4-cyanopiperidin-4-yl)-4-(trifluoromethyl)thiophene-3-carboxamide hydrochloride. By employing molecular docking studies and quantum mechanical calculations, scientists have been able to predict how this compound binds to target proteins at the atomic level. These findings have informed iterative rounds of optimization, leading to improved analogs with enhanced potency and selectivity.

In terms of biological activity, this compound has shown promise in preclinical studies targeting various disease states. For instance, it has demonstrated potent inhibitory activity against certain kinases involved in cancer progression, suggesting its potential as an anticancer agent. Additionally, its ability to modulate ion channels has made it a candidate for treating neurological disorders such as epilepsy and pain conditions.

The hydrochloride salt form of this compound is particularly advantageous for pharmaceutical applications due to its improved solubility and stability compared to the free base. This form facilitates easier formulation into tablets, capsules, or injectable solutions, making it more amenable for clinical use.

Looking ahead, ongoing research is focused on further elucidating the mechanistic details of how this compound interacts with its targets at the molecular level. Advances in structural biology techniques such as cryo-electron microscopy are expected to provide unprecedented insights into these interactions, paving the way for rational drug design.

In conclusion, N-(1-benzyl-4-cyanopiperidin-4-yl)-4-(trifluoromethyl)thiophene-3-carboxamide hydrochloride represents a cutting-edge chemical entity with immense potential in both academic research and industrial applications. Its unique structure, combined with recent advancements in synthetic and computational methods, positions it as a key player in the development of next-generation therapeutics.